Cas no 82531-06-4 (2-oxo-1,3-benzoxathiol-5-yl acetate)

• Product Name: 2-oxo-1,3-benzoxathiol-5-yl acetate
• CAS No: 82531-06-4
• MF: C₉H₆O₄S
• MW: 210.206541538239
• CID: 3066767
• PubChem ID: 539049
• Update Time: 2025-06-12

2-oxo-1,3-benzoxathiol-5-yl acetate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1,3-benzoxathiol-5-yl acetate
• AH-262/36606012
• STK282946
• BBL004040
• CS-0360588
• EU-0040607
• Z90669023
• 2-Acetoxy-2-benzthioxolone
• SCHEMBL6000133
• GBLGMSCMLNOGSY-UHFFFAOYSA-N
• Acetic acid, (2-oxo-benzoxathiol-5-yl) ester
• AKOS000560249
• SR-01000454809-1
• CCG-108260
• 82531-06-4
• 2-oxo-2H-1,3-benzoxathiol-5-yl acetate
• (2-oxo-1,3-benzoxathiol-5-yl) acetate
• RK-0404678
• CHEMBL5171584
• 2-Oxo-1,3-benzoxathiol-5-yl acetate #
• SR-01000454809
• HMS1674N10
• B5C
• 5-(Acetyloxy)-1,3-benzoxathiol-2-one
• VS-01482
• 2-oxobenzo[d][1,3]oxathiol-5-yl acetate
• starbld0029309

• Inchi： 1S/C9H6O4S/c1-5(10)12-6-2-3-7-8(4-6)14-9(11)13-7/h2-4H,1H3
• InChI Key： GBLGMSCMLNOGSY-UHFFFAOYSA-N
• SMILES： S1C(=O)OC2C=CC(=CC1=2)OC(C)=O

Computed Properties

• Exact Mass: 209.99867984g/mol
• Monoisotopic Mass: 209.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 2-oxo-1,3-benzoxathiol-5-yl acetate

Introduction to 2-oxo-1,3-benzoxathiol-5-yl acetate (CAS No. 82531-06-4)

2-oxo-1,3-benzoxathiol-5-yl acetate, with the CAS number 82531-06-4, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxathioles, which are characterized by a benzene ring fused with a five-membered ring containing an oxygen and a sulfur atom. The presence of the acetate group further enhances its chemical versatility and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-oxo-1,3-benzoxathiol-5-yl acetate is particularly intriguing due to its potential for forming stable complexes with metal ions and its ability to participate in a wide range of chemical reactions. These properties have led to its exploration in various applications, including drug discovery, materials science, and analytical chemistry. Recent studies have highlighted its role in the development of novel therapeutic agents and its potential as a building block for advanced materials.

In the context of medicinal chemistry, 2-oxo-1,3-benzoxathiol-5-yl acetate has been investigated for its biological activities. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease (IBD).

Furthermore, 2-oxo-1,3-benzoxathiol-5-yl acetate has been explored for its potential antiviral activity. Research conducted by a team at the University of California has demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry into host cells and disrupting viral replication processes. These findings suggest that 2-oxo-1,3-benzoxathiol-5-yl acetate could be developed into antiviral drugs to combat a range of viral infections.

In addition to its biological activities, 2-oxo-1,3-benzoxathiol-5-yl acetate has also been studied for its use in materials science. Its unique chemical structure allows it to form stable coordination complexes with various metal ions, making it an excellent ligand for the synthesis of metallopolymers and metallofullerenes. These materials have potential applications in areas such as catalysis, electronics, and energy storage. For instance, metallopolymers derived from 2-oxo-1,3-benzoxathiol-5-yl acetate have shown enhanced catalytic activity in hydrogenation reactions and improved conductivity in electronic devices.

The synthesis of 2-oxo-1,3-benzoxathiol-5-yl acetate typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the condensation of 2-hydroxybenzothiazole with acetic anhydride followed by oxidation to form the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that minimize waste and reduce energy consumption.

The analytical characterization of 2-oxo-1,3-benzoxathiol-5-yl acetate is crucial for ensuring its purity and quality in both research and industrial settings. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to determine the structure and purity of this compound. These methods provide detailed information about the molecular composition and help in identifying any impurities or by-products that may affect its performance.

In conclusion, 2-oxo-1,3-benzoxathiol-5-yl acetate (CAS No. 82531-06-4) is a versatile organic compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure and biological activities make it a valuable tool for researchers working on drug discovery and advanced material development. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.